![molecular formula C14H15NO2 B4533936 3-(3,5-dimethoxyphenyl)-4-methylpyridine](/img/structure/B4533936.png)
3-(3,5-dimethoxyphenyl)-4-methylpyridine
Description
3-(3,5-dimethoxyphenyl)-4-methylpyridine is a chemical compound that has been the subject of various studies due to its interesting molecular and chemical properties.
Synthesis Analysis
- The synthesis of similar compounds involves multi-step chemical processes, often including reactions like methylation, alkylation, or cycloadditions (Balaban et al., 2004).
Molecular Structure Analysis
- X-ray crystallography and density functional theory (DFT) have been used to investigate the molecular structure, showing optimized molecular geometry, vibrational frequency, and other theoretical computations (Demircioğlu et al., 2018).
Chemical Reactions and Properties
- The chemical reactions and properties of similar compounds are often characterized by their ability to participate in various organic reactions, influenced by their molecular structure and electronic properties (Grivsky et al., 1980).
Physical Properties Analysis
- Physical properties like melting points, solubility, and crystal structure are determined using various spectroscopic techniques and crystallographic analysis (Pedireddi & Varughese, 2004).
Chemical Properties Analysis
- Chemical properties such as reactivity, stability, and electronic properties can be assessed through spectroscopic methods and computational chemistry techniques (Tang & Verkade, 1996).
properties
IUPAC Name |
3-(3,5-dimethoxyphenyl)-4-methylpyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c1-10-4-5-15-9-14(10)11-6-12(16-2)8-13(7-11)17-3/h4-9H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGVVCVQTDZZBFK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NC=C1)C2=CC(=CC(=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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